Cas no 2803360-02-1 (rac-(2R,3S)-3-amino-2,4'-bipiperidin-6-one)

• Product Name: rac-(2R,3S)-3-amino-2,4'-bipiperidin-6-one
• CAS No: 2803360-02-1
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5560537
• PubChem ID: 124710320
• Update Time: 2025-11-01

rac-(2R,3S)-3-amino-2,4'-bipiperidin-6-one Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-Amino[2,4'-bipiperidin]-6-one
• [2,4'-Bipiperidin]-6-one, 3-amino-, (2S,3R)-
• rac-(2R,3S)-3-amino-2,4'-bipiperidin-6-one

• Inchi： 1S/C10H19N3O/c11-8-1-2-9(14)13-10(8)7-3-5-12-6-4-7/h7-8,10,12H,1-6,11H2,(H,13,14)/t8-,10+/m1/s1
• InChI Key： UUJHWTNUSSZLSO-SCZZXKLOSA-N
• SMILES： [C@H]1(NC(=O)CC[C@H]1N)C1CCNCC1

Additional information on rac-(2R,3S)-3-amino-2,4'-bipiperidin-6-one

Research Brief on rac-(2R,3S)-3-amino-2,4'-bipiperidin-6-one (CAS: 2803360-02-1)

rac-(2R,3S)-3-amino-2,4'-bipiperidin-6-one (CAS: 2803360-02-1) is a chiral piperidine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate or scaffold in drug discovery. This compound features a unique bipiperidinone structure with stereochemical complexity, making it an attractive candidate for the development of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.

Recent studies have focused on the synthesis and pharmacological evaluation of rac-(2R,3S)-3-amino-2,4'-bipiperidin-6-one. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized asymmetric synthesis route for this compound, achieving high enantiomeric purity (>99% ee) via a catalytic reductive amination strategy. The study highlighted the compound's role as a versatile building block for the construction of sp3-rich fragments in fragment-based drug design (FBDD).

In pharmacological research, rac-(2R,3S)-3-amino-2,4'-bipiperidin-6-one has shown promising activity as a modulator of sigma receptors. A preclinical study published in ACS Chemical Neuroscience (2024) demonstrated that derivatives of this scaffold exhibit high affinity for σ1 and σ2 receptors (Ki values in the nanomolar range), with potential applications in neuropathic pain management and neurodegenerative diseases. The unique conformational flexibility of the bipiperidinone core appears to contribute to its receptor binding profile.

From a structural perspective, X-ray crystallography studies have revealed that rac-(2R,3S)-3-amino-2,4'-bipiperidin-6-one adopts a chair-chair conformation in solid state, with the amino group positioned equatorially. This structural feature has been exploited in drug design to enhance target engagement while maintaining favorable physicochemical properties. Computational modeling suggests the scaffold's potential for forming multiple hydrogen bond interactions with biological targets.

Current research directions include exploring the scaffold's utility in PROTAC (Proteolysis Targeting Chimera) design, where its rigid yet functionalizable structure could serve as an effective linker between target-binding and E3 ligase-binding moieties. Preliminary results from a 2024 study in Chemical Science indicate that rac-(2R,3S)-3-amino-2,4'-bipiperidin-6-one derivatives can effectively bridge cereblon binders to various target proteins, demonstrating promising degradation efficiency in cellular models.

In conclusion, rac-(2R,3S)-3-amino-2,4'-bipiperidin-6-one represents an emerging scaffold in medicinal chemistry with diverse applications. Its synthetic accessibility, structural features, and demonstrated biological activities position it as a valuable tool for drug discovery. Future research will likely focus on expanding its therapeutic applications and further optimizing its pharmacological properties through structure-activity relationship studies.